![molecular formula C5H5BrN2O2 B1530144 5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid CAS No. 54367-67-8](/img/structure/B1530144.png)
5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid
Overview
Description
5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid, also known as 5-Bromopyrazole-4-carboxylic acid or 5-Bromo-P4C, is an organic compound which belongs to the pyrazole family. This compound has been extensively studied for its potential applications in various fields, such as organic synthesis, medicinal chemistry, and biochemistry. In particular, 5-Bromo-P4C has been used as a reagent in organic synthesis to synthesize a variety of compounds, including pharmaceuticals, pesticides, and dyes. Additionally, 5-Bromo-P4C has been studied for its potential biomedical applications.
Scientific Research Applications
Chemical and Structural Analysis
5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid and its derivatives are often studied for their chemical and structural properties. For example, Viveka et al. (2016) conducted combined experimental and theoretical studies on a biologically significant pyrazole-4-carboxylic acid derivative, 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid. They characterized the compound using various techniques such as NMR, FT-IR spectroscopy, and X-ray diffraction, also employing density functional theory (DFT) for theoretical analysis (Viveka et al., 2016).
Synthesis and Modification
A variety of synthesis and modification techniques have been explored for pyrazole derivatives. For example, Huang et al. (2017) synthesized novel compounds using pyrazole-3-carboxylate and investigated their cytotoxicity, highlighting the versatility in synthesizing pyrazole derivatives (Huang et al., 2017). Additionally, Beck et al. (1987) discussed converting pyrazole-4-carboxylate esters to different esters using nonaqueous diazotization, showing the chemical flexibility of these compounds (Beck et al., 1987).
Biological and Pharmacological Research
Some pyrazole derivatives have been studied for their biological and pharmacological applications. For instance, Du et al. (2015) synthesized a series of pyrazole-4-carboxylic acid amides and tested their antifungal activities, demonstrating the potential of these compounds in developing antifungal agents (Du et al., 2015).
Material Science Applications
Pyrazole derivatives also find applications in material science. Kanwal et al. (2022) synthesized pyrazole-thiophene-based amide derivatives and explored their physical properties, including non-linear optical (NLO) properties, using DFT calculations. This study suggests the potential of pyrazole derivatives in material science applications (Kanwal et al., 2022).
Coordination Chemistry
In coordination chemistry, pyrazole derivatives are used to form complexes with metals. Radi et al. (2015) synthesized novel pyrazole-dicarboxylate acid derivatives and studied their coordination with Cu(II) and Co(II) ions, contributing to the understanding of metal-ligand interactions in coordination complexes (Radi et al., 2015).
properties
IUPAC Name |
5-bromo-1-methylpyrazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2O2/c1-8-4(6)3(2-7-8)5(9)10/h2H,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEWNBNRLTJOGAQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601248201 | |
Record name | 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601248201 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid | |
CAS RN |
54367-67-8 | |
Record name | 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=54367-67-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601248201 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromo-1-methyl-1H-pyrazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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